Cas no 2680811-08-7 (Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate)

• Product Name: Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate
• CAS No: 2680811-08-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5650636
• PubChem ID: 165919856
• Update Time: 2025-10-30

Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680811-08-7
• EN300-28281270
• tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate
• Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate

• Inchi： 1S/C15H22N2O2/c1-14(2,3)19-13(18)15(16)9-10-17(4)12-8-6-5-7-11(12)15/h5-8H,9-10,16H2,1-4H3
• InChI Key： RWWRAIGURQVKEX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2C=CC=CC=2N(C)CC1)N)=O

Computed Properties

• Exact Mass: 262.168127949g/mol
• Monoisotopic Mass: 262.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate

Comprehensive Overview of Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate (CAS No. 2680811-08-7)

Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate (CAS No. 2680811-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name Tert-butyl tetrahydroquinoline carboxylate, belongs to the class of tetrahydroquinoline derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both amino and carboxylate functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for tetrahydroquinoline-based compounds has surged due to their potential in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Researchers are particularly interested in Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate because of its unique stereochemistry and reactivity, which can be leveraged to create targeted therapies. For instance, its amino group allows for further functionalization, enabling the synthesis of derivatives with enhanced bioactivity.

The compound's CAS No. 2680811-08-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. One of the most common queries related to this compound is its synthetic route and purity standards, which are critical for ensuring reproducibility in research. Additionally, the Tert-butyl protecting group in its structure is a topic of interest, as it offers stability during synthetic processes while being easily removable under mild conditions.

From an industrial perspective, Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly practices, researchers are exploring catalytic methods to produce this compound with minimal waste. This aligns with broader trends in the chemical industry, where atom economy and reduction of hazardous byproducts are prioritized.

Another area of interest is the compound's potential role in peptide mimetics and small molecule inhibitors. Its tetrahydroquinoline core is structurally similar to several bioactive natural products, making it a promising scaffold for designing new drugs. For example, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding, which are key mechanisms in treating various diseases.

In summary, Tert-butyl 4-amino-1-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate (CAS No. 2680811-08-7) is a multifaceted compound with significant potential in both academic and industrial settings. Its unique structural features, combined with the growing demand for tetrahydroquinoline derivatives, position it as a valuable asset in modern chemical research. As advancements in synthetic methodologies continue, this compound is likely to play an even more prominent role in the development of next-generation therapeutics and functional materials.